Cas no 1275565-58-6 (1,3-diphenylpropane-2-sulfonyl chloride)

• Product Name: 1,3-diphenylpropane-2-sulfonyl chloride
• CAS No: 1275565-58-6
• MF: C₁₅H₁₅ClO₂S
• MW: 294.796402215958
• CID: 5168308
• PubChem ID: 55032630
• Update Time: 2025-10-29

1,3-diphenylpropane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenylpropane-2-sulfonyl chloride
• Benzeneethanesulfonyl chloride, α-(phenylmethyl)-

• Inchi： 1S/C15H15ClO2S/c16-19(17,18)15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key： PTKRUCHXVXUPMM-UHFFFAOYSA-N
• SMILES： ClS(C(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 42.5

Additional information on 1,3-diphenylpropane-2-sulfonyl chloride

Recent Advances in the Application of 1,3-Diphenylpropane-2-sulfonyl Chloride (CAS: 1275565-58-6) in Chemical Biology and Pharmaceutical Research

1,3-Diphenylpropane-2-sulfonyl chloride (CAS: 1275565-58-6) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of sulfonamide-based compounds. Recent studies highlight its role as a key intermediate in the development of novel bioactive molecules, including enzyme inhibitors and receptor modulators. The compound's unique structural features, such as the central sulfonyl chloride group flanked by phenyl rings, make it an attractive scaffold for medicinal chemistry applications. This research briefing synthesizes the latest findings on its synthetic utility, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating selective cysteine protease inhibitors through sulfonylation reactions. Researchers utilized 1,3-diphenylpropane-2-sulfonyl chloride to develop a series of covalent inhibitors targeting cathepsin B, showing nanomolar potency and improved selectivity profiles compared to previous generations of inhibitors. The study employed X-ray crystallography to confirm the covalent binding mode, revealing how the sulfonyl chloride group forms a stable thiosulfonate bond with the catalytic cysteine residue.

In parallel developments, pharmaceutical companies have explored this compound as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A recent patent application (WO2023059876) describes its incorporation into heterobifunctional degraders targeting estrogen receptors. The sulfonyl chloride moiety serves as an ideal attachment point for linker chemistry, enabling precise control over degrader topology and pharmacokinetic properties. Early preclinical data suggest these compounds achieve >90% target protein degradation at sub-micromolar concentrations.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 1,3-diphenylpropane core. Research published in Bioorganic & Medicinal Chemistry Letters (2024) systematically varied substituents on both phenyl rings while maintaining the sulfonyl chloride functionality. Electron-withdrawing groups at the para position of one phenyl ring were found to enhance reactivity toward nucleophiles by 3-5 fold, as measured by kinetic studies using mass spectrometry. These findings provide valuable guidelines for optimizing reaction conditions in complex molecule synthesis.

The compound's application extends to chemical biology probes, as evidenced by a recent ACS Chemical Biology publication detailing its use in activity-based protein profiling (ABPP). Researchers developed a clickable derivative containing an alkyne handle, enabling subsequent conjugation with fluorescent tags for visualization of sulfonylation events in live cells. This approach identified several previously unknown sulfonyl chloride-reactive proteins in cancer cell lines, opening new avenues for target discovery.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established proper protocols for working with 1,3-diphenylpropane-2-sulfonyl chloride. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls can effectively mitigate risks. Stability studies indicate the reagent remains >95% pure for at least 12 months when stored under argon at -20°C, addressing previous concerns about shelf life.

Looking forward, several clinical-stage compounds derived from this scaffold are expected to enter Phase I trials in 2025, targeting inflammatory diseases and oncology indications. The accumulated research demonstrates how 1,3-diphenylpropane-2-sulfonyl chloride continues to enable innovative drug discovery approaches, combining synthetic accessibility with biological relevance. Future directions may explore its utility in targeted protein stabilization and allosteric modulator development, expanding beyond its current applications in covalent inhibition and protein degradation.